Cas no 6682-59-3 (Ethanone,1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)-)

Ethanone,1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)- structure
6682-59-3 structure
Product Name:Ethanone,1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)-
CAS No:6682-59-3
MF:C15H20O
MW:216.318704605103
CID:515384
PubChem ID:81185
Update Time:2025-04-19

Ethanone,1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)-
    • 1-(1,1,5,6-tetramethyl-2,3-dihydroinden-4-yl)ethanone
    • 1-(2,3-dihydro-1,1,5,6-tetramethyl-1H-inden-4-yl)ethan-1-one
    • 1-(1,1,5,6-tetramethyl-2,3-dihydro-1H-inden-4-yl)ethanone
    • NS00036070
    • 6682-59-3
    • DTXSID30216930
    • EINECS 229-721-0
    • Inchi: 1S/C15H20O/c1-9-8-13-12(6-7-15(13,4)5)14(10(9)2)11(3)16/h8H,6-7H2,1-5H3
    • InChI Key: BJZMOVNSHDQGTK-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C)C(C)=CC2=C1CCC2(C)C

Computed Properties

  • Exact Mass: 216.1515
  • Monoisotopic Mass: 216.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4

Experimental Properties

  • Density: 0.978
  • Boiling Point: 325.2°C at 760 mmHg
  • Flash Point: 136.9°C
  • Refractive Index: 1.522
  • PSA: 17.07
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